Cas no 2260932-13-4 (imino(methyl){4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}-lambda6-sulfanone)

• Product Name: imino(methyl){4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}-lambda6-sulfanone
• CAS No: 2260932-13-4
• MF: C₇H₁₂N₄OS
• MW: 200.261379241943
• CID: 5982771
• PubChem ID: 137943799
• Update Time: 2025-07-22

imino(methyl){4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• 2260932-13-4
• EN300-6731508
• imino(methyl){4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}-lambda6-sulfanone

• Inchi： 1S/C7H12N4OS/c1-13(8,12)7-5-10-11-3-2-9-4-6(7)11/h5,8-9H,2-4H2,1H3
• InChI Key： KSZKNPBZNMUQIX-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN2CCNCC2=1)(=N)=O

Computed Properties

• Exact Mass: 200.07318219g/mol
• Monoisotopic Mass: 200.07318219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 79.2Ų

Additional information on imino(methyl){4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}-lambda6-sulfanone

Comprehensive Overview of imino(methyl){4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}-lambda6-sulfanone (CAS No. 2260932-13-4)

The compound imino(methyl){4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}-lambda6-sulfanone (CAS No. 2260932-13-4) is a novel sulfur-containing heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural framework, featuring a pyrazolo[1,5-a]pyrazine core and a sulfanone moiety, makes it a promising candidate for the development of bioactive compounds. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, given the growing demand for targeted therapies in oncology and neurology.

In recent years, the scientific community has witnessed a surge in interest around sulfone-based compounds, driven by their versatility in pharmaceutical synthesis and biochemical interactions. The presence of the imino(methyl) group in CAS 2260932-13-4 further enhances its reactivity, enabling it to participate in diverse catalytic reactions and molecular binding events. This aligns with current trends in precision medicine, where researchers seek molecules with high selectivity and minimal off-target effects.

From a synthetic chemistry perspective, imino(methyl){4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}-lambda6-sulfanone offers intriguing possibilities for scaffold hopping and fragment-based drug design. Its bicyclic pyrazine structure is reminiscent of several FDA-approved drugs, which has led to speculation about its potential as a lead compound for treating inflammatory diseases or metabolic disorders. Computational studies suggest favorable ADMET properties, though experimental validation remains ongoing.

The compound’s mechanism of action is still under investigation, but preliminary data indicate possible interactions with enzyme active sites and protein-protein interfaces. This has sparked discussions in chemical biology forums about its utility as a chemical probe for studying signal transduction pathways. Notably, its sulfanone group could mimic natural post-translational modifications, a hot topic in epigenetics research.

As the demand for small-molecule therapeutics continues to rise, CAS 2260932-13-4 exemplifies the innovation driving modern drug development. Its structural complexity challenges traditional retrosynthetic approaches, making it a compelling case study for AI-assisted synthesis planning—a trending topic in cheminformatics. Furthermore, its potential compatibility with green chemistry principles aligns with industry shifts toward sustainable pharmaceutical manufacturing.

In conclusion, imino(methyl){4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}-lambda6-sulfanone represents a fascinating intersection of structural novelty and therapeutic potential. While much remains to be explored, its emergence coincides with critical advancements in high-throughput screening and cryo-EM structural analysis, positioning it as a molecule to watch in the coming decade.